2-(Cyclopent-1-en-1-yl)ethan-1-amine hydrochloride

• IUPAC Name: 2-(cyclopenten-1-yl)ethanamine;hydrochloride
• InChI: InChI=1S/C7H13N.ClH/c8-6-5-7-3-1-2-4-7;/h3H,1-2,4-6,8H2;1H
• InChI Key: QTOGYATXDIJKKW-UHFFFAOYSA-N
• Canonical SMILES: C1CC=C(C1)CCN.Cl
• Molecular Formula: C7H14ClN
• Molecular Weight: 147.64 g/mol

Description

2-(Cyclopent-1-en-1-yl)ethan-1-amine hydrochloride, also known as 2-CPA, is a cyclic amine that has been studied for its potential applications in the fields of chemistry, biochemistry, and medicine. It is a derivative of the cyclopentenyl group and is composed of a cyclopentane ring and an ethanamine group. 2-CPA has been used as a starting material in organic synthesis, as a ligand in coordination chemistry, and as a reagent in biochemistry. In addition, it has been studied for its potential in the treatment of various diseases.

Scientific Research Applications

Synthesis and Chemical Reactions

• Amidine Synthesis : 2-(cyclopent-1-enyl)ethan-1-amine is used in the synthesis of amidines, which involves its condensation with chloroimino derivatives. The resulting amidines can undergo cyclization in polyphosphoric acid to yield dihydroquinazolines (Gataullin et al., 2001).
• Organic Synthesis : It participates in reactions with various secondary and primary amines under mild conditions, leading to the substitution of chlorine atoms and the formation of functionalized cyclopentenones (Egorov et al., 2019).

Ligand Synthesis and Metal Ion Complexation

• Amino-Alcohol Ligands : 2-(Cyclopent-1-en-1-yl)ethan-1-amine is utilized in the synthesis of amino-alcohol ligands. These ligands, such as N,N'-bis(2-hydroxycyclopentyl)ethane-1,2-diamine, have been studied for their potential in complexing metal ions. Their solution structure and ability to coordinate with metal ions like Ni(II) are of particular interest (de Sousa et al., 2010).

Synthesis of Heterocyclic Compounds

• Cycloisomerization : This compound is involved in the intramolecular cycloisomerization processes. For instance, cyclopent-3-enyl-methylamines, which can be derived from 2-(cyclopent-1-en-1-yl)ethan-1-amine, undergo aziridination with lead tetraacetate to form 1-azatricyclo[2.2.1.0(2,6)]heptanes, a process significant in the synthesis of novel monoterpene analogues (Hu et al., 2009).

Application in Asymmetric Synthesis

• Synthesis of γ-Nitrocarbonyl Compounds : It has been applied in the design of C2-symmetric tertiary amine-squaramide organocatalysts. These catalysts are significant in the asymmetric synthesis of γ-nitrocarbonyl compounds, demonstrating the potential of 2-(cyclopent-1-en-1-yl)ethan-1-amine derivatives in stereoselective organic synthesis (Kostenko et al., 2018).